1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C8H12BrN3
• Molecular Weight: 230.11 g/mol
• SMILES: CC(C)C(C1=NC=C(C=N1)Br)N
• InChI: InChI=1S/C8H12BrN3/c1-5(2)7(10)8-11-3-6(9)4-12-8/h3-5,7H,10H2,1-2H3
• InChIKey: CLNIBCLDNFGZCM-UHFFFAOYSA-N

1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine: Chiral Heteroaromatic Amine Building Block

1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine (CAS 1341690-53-6) is a heterocyclic small-molecule building block featuring a 5-bromopyrimidine core linked via a C–C bond to a chiral, α-branched primary amine (2-methylpropan-1-amine) . With molecular formula C₈H₁₂BrN₃ and a molecular weight of 230.11 g·mol⁻¹, the compound bears a single asymmetric carbon atom (Fsp³ = 0.5) and a computed LogP of 1.82 . It is supplied at a minimum purity specification of 95% and is classified for research use only with GHS07 hazard labeling (H302, H315, H319, H335) . The compound belongs to the broader class of 5-bromo-2-substituted pyrimidines that serve as versatile intermediates in kinase inhibitor discovery programs and as precursors for palladium-catalyzed cross-coupling diversification .

• [1] Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 2020. Describes the broader class of 5-bromopyrimidine derivatives as kinase inhibitor scaffolds. View Source

1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine: Irreplaceable vs. Structural Analogs

This compound is frequently conflated with its closest connectivity isomer, (5-bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2), yet the two are fundamentally non-interchangeable. The target compound positions the amine nitrogen on an sp³ α-carbon attached to the pyrimidine C-2 via a C–C bond, producing a chiral, primary α-branched amine . In contrast, the isomer features the nitrogen directly attached to the pyrimidine C-2 (C–N connectivity), yielding an achiral, secondary aniline-type amine . This connectivity divergence drives measurable differences in LogP (1.82 vs. 2.31), the presence or absence of a stereogenic center (1 asymmetric atom vs. 0), and fundamentally distinct reactivity profiles in cross-coupling and amine derivatization chemistry . The des-bromo analog (2-methyl-1-(pyrimidin-2-yl)propan-1-amine, CAS 1183933-37-0, MW 151.21) lacks the C-5 bromine handle required for late-stage Suzuki–Miyaura or Buchwald–Hartwig diversification, eliminating the key synthetic vector that makes the brominated scaffold valuable . Substituting any of these analogs changes both the downstream synthetic path and the physicochemical property landscape of resulting compound libraries.

1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine: Evidence vs. Key Analogs

Connectivity Isomerism: C–C vs. C–N Pyrimidine Attachment Drives LogP Shift

The target compound (CAS 1341690-53-6) and its closest connectivity isomer, (5-bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2), share the identical molecular formula (C₈H₁₂BrN₃) and molecular weight (230.11 g·mol⁻¹) but differ fundamentally in atom connectivity: the target has a C–C bond between the pyrimidine C-2 and the α-carbon bearing the amine, whereas the isomer has a C–N bond directly linking the pyrimidine C-2 to the amine nitrogen . This connectivity difference is definitively established by InChI comparison (target InChI: InChI=1S/C8H12BrN3/c1-5(2)7(10)8-11-3-6(9)4-12-8; isomer InChI: InChI=1S/C8H12BrN3/c1-6(2)3-10-8-11-4-7(9)5-12-8) and results in a computed LogP difference of approximately 0.49 units (1.82 for the target vs. 2.31 for the isomer ) .

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 1.82 (computed, Fluorochem listing); 1 asymmetric atom (Fsp³ = 0.5); C–C connectivity to pyrimidine C-2; primary α-branched amine
Comparator Or Baseline	(5-Bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2): LogP = 2.307 (computed, Bidepharm/Leyan listing); 0 asymmetric atoms; C–N connectivity to pyrimidine C-2; secondary aniline-type amine
Quantified Difference	ΔLogP ≈ 0.49 units (target more hydrophilic); connectivity type differs (C–C vs. C–N); 1 vs. 0 chiral centers
Conditions	Computed LogP values from vendor technical datasheets; InChI structural confirmation

Why This Matters

A LogP difference of ~0.5 units can significantly alter compound library ADME profiles in drug discovery, while the connectivity difference (primary α-branched amine vs. secondary aniline) dictates orthogonal derivatization chemistry—making these isomers non-substitutable in parallel synthesis workflows.

Chiral Center Enables Enantioselective Chemistry Unavailable in Achiral Isomers

The target compound possesses 1 asymmetric carbon atom (verified by the Fluorochem technical datasheet listing 'Asymmetric Atoms: 1' and Fsp³ = 0.5), located at the α-carbon bearing the primary amine . In contrast, the connectivity isomer (CAS 1368446-55-2) has zero asymmetric atoms (confirmed by Bidepharm and Leyan datasheets showing no chiral centers) . The des-bromo analog (CAS 1183933-37-0) retains a chiral center (Asymmetric Atoms: 1) but lacks the bromine handle at C-5 (MW 151.21 vs. 230.11) . This makes the target compound uniquely positioned as a chimeric building block that simultaneously offers (a) a stereogenic center for enantioselective synthesis and (b) a C-5 bromine for palladium-catalyzed cross-coupling diversification .

Evidence Dimension	Asymmetric carbon atom count and synthetic vector availability
Target Compound Data	1 asymmetric atom (Fsp³ = 0.5); C-5 bromine present; MW 230.11; both chiral center and cross-coupling handle available simultaneously
Comparator Or Baseline	Comparator 1: (5-Bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2) – 0 asymmetric atoms, bromine present, MW 230.11. Comparator 2: 2-Methyl-1-(pyrimidin-2-yl)propan-1-amine (CAS 1183933-37-0) – 1 asymmetric atom, bromine absent, MW 151.21
Quantified Difference	Target uniquely combines 1 chiral center + 1 C-5 Br handle; isomer has Br but 0 chiral centers; des-bromo analog has 1 chiral center but 0 Br handle
Conditions	Structural data from vendor technical specifications and PubChem

Why This Matters

For procurement decisions in medicinal chemistry, the simultaneous presence of both a chiral amine and a cross-coupling handle in a single building block eliminates the need for two separate intermediates, reducing synthetic step count and enabling more efficient library enumeration.

• [1] A general approach to homochiral α-amino substituted bromo-heteroaromatics suitable for two-dimensional rapid analogue synthesis. Bioorganic & Medicinal Chemistry Letters, 2009. Demonstrates the use of chiral α-amino bromo-heteroaromatics as intermediates for Suzuki–Miyaura cross-coupling and subsequent HDAC inhibitor library synthesis. View Source

Homochiral α-Amino Bromo-Heteroaromatic: Validated for 2D Parallel SAR

A peer-reviewed synthetic methodology study established a general approach for preparing homochiral α-amino substituted bromo-heteroaromatics—a structural class to which the target compound directly belongs—via diastereoselective 1,2-addition, and demonstrated their utility for rapid two-dimensional SAR exploration through sequential Suzuki–Miyaura cross-coupling (exploiting the C-5 bromine) followed by global deprotection and derivatization of the α-amino group . The resulting intermediates were specifically applied to the synthesis of novel histone deacetylase (HDAC) inhibitors . This validated synthetic strategy is inaccessible to the achiral isomer (CAS 1368446-55-2), which lacks the stereogenic α-carbon, and to the des-bromo analog (CAS 1183933-37-0), which lacks the cross-coupling handle .

Evidence Dimension	Demonstrated suitability for two-dimensional parallel library synthesis via sequential cross-coupling and amine derivatization
Target Compound Data	Structural class (chiral α-amino bromo-heteroaromatic) validated for: (1) Suzuki–Miyaura cross-coupling at C-5 Br; (2) subsequent amine derivatization; (3) application to HDAC inhibitor discovery
Comparator Or Baseline	Achiral isomer (CAS 1368446-55-2): C-5 Br present but no α-chiral amine for stereochemical SAR. Des-bromo analog (CAS 1183933-37-0): chiral center present but no Br for cross-coupling. Neither supports the full two-dimensional diversification workflow.
Quantified Difference	Target scaffold enables 2 orthogonal diversification vectors (C-5 cross-coupling + α-amine derivatization); comparators each enable only 1 vector
Conditions	Literature-validated synthetic methodology; HDAC inhibitor synthesis context

Why This Matters

A procurement choice in favor of this compound over its achiral isomer or des-bromo analog directly enables a literature-precedented, two-dimensional library synthesis strategy, maximizing SAR information per synthetic cycle and reducing the number of building blocks needed per library.

• [1] A general approach to homochiral α-amino substituted bromo-heteroaromatics suitable for two-dimensional rapid analogue synthesis. Bioorganic & Medicinal Chemistry Letters, 2009. Describes diastereoselective synthesis of homochiral α-amino bromo-heteroaromatics and their application in HDAC inhibitor development via Suzuki–Miyaura cross-coupling. View Source

Procurement Advantage: Multi-Vendor Supply and Consistent Purity

The target compound is stocked at a minimum purity of 95% by multiple independent vendors including Fluorochem (UK), AKSci (USA), and Leyan (China) , establishing a baseline purity standard across geographies. In contrast, the connectivity isomer (CAS 1368446-55-2) is available at a higher baseline purity of 98% from Bidepharm and Leyan , reflecting the relative synthetic accessibility of the achiral secondary amine. The target compound's multi-vendor availability at 95% purity provides procurement redundancy, while its chiral nature inherently commands a more complex synthesis than the achiral isomer—justifying the purity differential for applications where stereochemistry is essential .

Evidence Dimension	Minimum purity specification and cross-vendor availability
Target Compound Data	Min. purity 95% (Fluorochem, AKSci, Leyan); available from ≥3 independent vendors across UK, USA, and China
Comparator Or Baseline	Isomer (CAS 1368446-55-2): Min. purity 98% (Bidepharm, Leyan); also multi-vendor. Des-bromo analog (CAS 1183933-37-0): Min. purity 95% (AKSci); limited vendor coverage.
Quantified Difference	Target: 95% purity baseline, 3+ vendors; Isomer: 98% purity baseline, 2+ vendors; Des-bromo: 95% baseline, fewer vendors
Conditions	Vendor technical datasheets as of April 2026

Why This Matters

Multi-vendor availability at a consistent purity floor mitigates single-supplier risk for ongoing medicinal chemistry campaigns, while the 95% specification is adequate for intermediate use in library synthesis where subsequent purification steps are standard.

1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine: Procurement & Application Scenarios

2D Parallel Library Synthesis for Kinase/HDAC Inhibitor SAR

This compound is the procurement choice when a medicinal chemistry program requires simultaneous exploration of (i) C-5 aryl/heteroaryl substitution via Suzuki–Miyaura cross-coupling and (ii) α-amine derivatization (amide coupling, sulfonamide formation, or reductive amination) to probe stereochemical SAR . The homochiral α-amino bromo-heteroaromatic scaffold has been explicitly validated for this two-dimensional diversification workflow in the context of HDAC inhibitor discovery . Neither the achiral isomer (CAS 1368446-55-2) nor the des-bromo analog (CAS 1183933-37-0) supports both diversification vectors simultaneously .

Enantioselective Synthesis of Pyrimidine-Based Chiral Amines

The single asymmetric carbon atom (Fsp³ = 0.5) makes this compound suitable as a chiral pool starting material or as a substrate for enantioselective transformations targeting pyrimidine-bearing chiral amine pharmacophores . The target's C–C connectivity between the pyrimidine and the chiral α-carbon ensures configurational stability at the stereocenter during downstream chemistry, in contrast to the achiral isomer whose C–N connectivity offers no stereochemical handle . This property is critical for programs targeting chiral amine-containing kinase inhibitors where absolute stereochemistry drives target selectivity .

Late-Stage Diversification via C-5 Bromine Cross-Coupling

The C-5 bromine atom on the pyrimidine ring serves as a robust handle for palladium-catalyzed cross-coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig, Sonogashira), enabling late-stage introduction of aromatic, heteroaromatic, or amine diversity after the chiral amine has been incorporated into a more complex intermediate . The computed LogP of 1.82, lower than that of the connectivity isomer (2.31), may also confer a formulation or purification advantage when coupling partners are highly lipophilic . The des-bromo analog cannot support this diversification strategy at all.

Supply Chain Redundancy for Multi-Site Programs

For distributed medicinal chemistry teams operating across North America, Europe, and Asia, this compound offers procurement from at least three independent vendors (Fluorochem, AKSci, Leyan) at a consistent 95% minimum purity specification . This multi-vendor, multi-geography availability reduces lead-time variability and mitigates single-supplier disruption risk for ongoing library production campaigns—a practical procurement consideration not uniformly met by all comparator compounds .

• [1] A general approach to homochiral α-amino substituted bromo-heteroaromatics suitable for two-dimensional rapid analogue synthesis. Bioorganic & Medicinal Chemistry Letters, 2009. Validates the two-dimensional diversification workflow (Suzuki coupling + amine derivatization) for HDAC inhibitor discovery using chiral α-amino bromo-heteroaromatics. View Source